Cas no 5221-40-9 (N-(pyridin-3-yl)benzamide)
N-(pyridin-3-yl)benzamide structure
Product Name:N-(pyridin-3-yl)benzamide
CAS No:5221-40-9
MF:C12H10N2O
MW:198.22060251236
CID:936581
PubChem ID:293813
Update Time:2025-04-19
N-(pyridin-3-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(pyridin-3-yl)benzamide
- N-pyridin-3-ylbenzamide
- benzamide, N-3-pyridinyl-
- N-3-Pyridinylbenzamide
- 5221-40-9
- N-(3-Pyridyl)-Benzamide
- CHEMBL1645406
- DTXSID60303766
- 3-benzamidopyridine
- AKOS002390128
- NSC161052
- Oprea1_286481
- NSC-161052
- BDBM50447617
- SCHEMBL167081
-
- Inchi: 1S/C12H10N2O/c15-12(10-5-2-1-3-6-10)14-11-7-4-8-13-9-11/h1-9H,(H,14,15)
- InChI Key: BBTGWRLIETYEJO-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)NC1C=NC=CC=1
Computed Properties
- Exact Mass: 198.0794
- Monoisotopic Mass: 198.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 42Ų
Experimental Properties
- Density: 1.227
- Boiling Point: 265.8°C at 760 mmHg
- Flash Point: 114.5°C
- Refractive Index: 1.65
- PSA: 41.99
N-(pyridin-3-yl)benzamide Related Literature
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5221-40-9 (N-(pyridin-3-yl)benzamide) Related Products
- 3034-31-9(N-Phenyl isonicotinicamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent